Cas no 17041-60-0 (Dimethyl ethylidenemalonate)
Dimethyl ethylidenemalonate (CAS 5119-46-2) is a versatile α,β-unsaturated ester with a reactive methylene group, widely used as a building block in organic synthesis. Its structure features two ester functionalities adjacent to an exocyclic double bond, enabling participation in Michael additions, Diels-Alder reactions, and cyclopropanation. The compound’s high reactivity and selectivity make it valuable for constructing heterocycles, pharmaceuticals, and fine chemicals. It exhibits good stability under standard conditions and is soluble in common organic solvents, facilitating handling in laboratory and industrial settings. Dimethyl ethylidenemalonate is particularly useful in the synthesis of complex molecular frameworks due to its bifunctional reactivity and compatibility with diverse reaction conditions.
Dimethyl ethylidenemalonate structure
Product Name:Dimethyl ethylidenemalonate
CAS No:17041-60-0
MF:C7H10O4
MW:158.151902675629
MDL:MFCD00008447
CID:122058
PubChem ID:24855472
Update Time:2025-10-15
Dimethyl ethylidenemalonate Chemical and Physical Properties
Names and Identifiers
-
- Dimethyl 2-ethylidenemalonate
- DIMETHYL ETHYLIDENEMALONATE
- Propanedioic acid,2-ethylidene-, 1,3-dimethyl ester
- dimethyl ethylidenepropanedioate
- (Ethylidene)propanedioic acid dimethyl ester
- diMethyl 2-ethylidenepropanedioate
- Dimethyl 1-propene-1,1-dicarboxylate
- Ethylidenemalonic acid dimethyl ester
- 2-(Ethylidene)malonic acid dimethyl ester
- 2-Ethylidene-malonic acid 1,3-dimethyl ester
- 1-Propene-1,1-dicarboxylic acid dimethyl ester
- Dimethyl ethylidenemalonate 98%
- FRCFZWCJSXQAMQ-UHFFFAOYSA-N
- Dimethyl ethyl idenemalonate
- Dimethyl 2-ethylidenemalonate #
- Dimethyl ethylidenemalonate, 98%
- 8740AA
- 1,3-dimethyl 2-ethylidenepropanedioate
- ST2406805
- A25260
- M112296
- Propanedioic acid
- AMY32195
- InChI=1/C7H10O4/c1-4-5(6(8)10-2)7(9)11-3/h4H,1-3H
- F20463
- AKOS015915771
- DTXSID10342362
- A811196
- Dimethyl2-ethylidenemalonate
- 17041-60-0
- FS-5433
- CS-W022629
- MFCD00008447
- SCHEMBL2474496
- FT-0637478
- J-010620
- DB-043818
- Dimethyl ethylidenemalonate
-
- MDL： MFCD00008447
- Inchi： 1S/C7H10O4/c1-4-5(6(8)10-2)7(9)11-3/h4H,1-3H3
- InChI Key： FRCFZWCJSXQAMQ-UHFFFAOYSA-N
- SMILES： O(C)C(/C(/C(=O)OC)=C/C)=O
Computed Properties
- Exact Mass: 158.0579
- Monoisotopic Mass: 158.058
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 4
- Complexity: 175
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 1
- Topological Polar Surface Area: 52.6
Experimental Properties
- Color/Form: liquid
- Density: 1.111 g/mL at 25 °C(lit.)
- Boiling Point: 154 ºC
- Flash Point: Fahrenheit: 206.6 ° f
Celsius: 97 ° c - Refractive Index: n20/D 1.447(lit.)
- PSA: 52.6
- Solubility: Not determined
Dimethyl ethylidenemalonate Security Information
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
Dimethyl ethylidenemalonate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 255661-5G |
Dimethyl ethylidenemalonate |
17041-60-0 | 98% | 5G |
￥897.48 | 2022-02-24 | |
| Apollo Scientific | OR926979-1g |
Dimethyl ethylidenemalonate |
17041-60-0 | 95% | 1g |
£47.00 | 2025-02-20 | |
| Apollo Scientific | OR926979-5g |
Dimethyl ethylidenemalonate |
17041-60-0 | 95% | 5g |
£183.00 | 2025-02-20 | |
| Apollo Scientific | OR926979-10g |
Dimethyl ethylidenemalonate |
17041-60-0 | 95% | 10g |
£329.00 | 2025-02-20 | |
| Chemenu | CM282380-25g |
Dimethyl 2-ethylidenemalonate |
17041-60-0 | 98% | 25g |
$337 | 2022-09-29 | |
| Chemenu | CM282380-5g |
Dimethyl 2-ethylidenemalonate |
17041-60-0 | 98% | 5g |
$119 | 2023-02-02 | |
| Chemenu | CM282380-10g |
Dimethyl 2-ethylidenemalonate |
17041-60-0 | 98% | 10g |
$206 | 2023-02-02 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1069403-100mg |
Dimethyl 2-ethylidenemalonate |
17041-60-0 | 98% | 100mg |
￥95 | 2023-04-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1069403-250mg |
Dimethyl 2-ethylidenemalonate |
17041-60-0 | 98% | 250mg |
￥205 | 2023-04-15 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1069403-1g |
Dimethyl 2-ethylidenemalonate |
17041-60-0 | 98% | 1g |
￥410 | 2023-04-15 |
Dimethyl ethylidenemalonate Related Literature
-
Jens Oelerich,Gerard Roelfes Org. Biomol. Chem. 2015 13 2793
-
Mikiko Sodeoka,Yoshitaka Hamashima Chem. Commun. 2009 5787
-
Mikiko Sodeoka,Yoshitaka Hamashima Chem. Commun. 2009 5787
-
4. A general route to substituted naphtholsNigel J. P. Broom,Peter G. Sammes J. Chem. Soc. Chem. Commun. 1978 162
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5. A new route to 4-hydroxytetralones and 1-naphtholsNigel J. P. Broom,Peter G. Sammes J. Chem. Soc. Perkin Trans. 1 1981 465
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